Cas no 589-59-3 (isobutyl isovalerate)

isobutyl isovalerate Properties

Names and Identifiers

• isobutyl isovalerate
• Isovaleric acid isobutyl ester
• 2-Methylpropyl 3-methylbutyrate Isobutyl 3-methyl butyrate
• 2-Methylpropyl 3-methylbutanoate

• MDL： MFCD00048349
• InChIKey： KEBDNKNVCHQIJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O2/c1-7(2)5-9(10)11-6-8(3)4/h7-8H,5-6H2,1-4H3
• SMILES： CC(C)CC(=O)OCC(C)C

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 158.13068
• Heavy Atom Count: 11
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.23170
• PSA: 26.30000
• Merck: 5146
• Refractive Index: 1.406
• Boiling Point: 168°C
• Melting Point: -92.8°C (estimate)
• Flash Point: 57 °C
• FEMA: 3369
• Density: 0.853

isobutyl isovalerate Security Information

• Symbol: GHS02 GHS07
• RTECS：NY1506000
• WGK Germany：2
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• Hazard Statement： H226-H315
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Keep it tightly closed. Keep away from high temperature and open fire. Store in a cool, dry place.
• PackingGroup：III
• Risk Phrases： R36/37/38
• HazardClass：3

isobutyl isovalerate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters